Cas no 1263098-95-8 (5-(3,3-Dimethyl-but-1-ynyl)-thiophene-2-carboxylic acid)

• Product Name: 5-(3,3-Dimethyl-but-1-ynyl)-thiophene-2-carboxylic acid
• CAS No: 1263098-95-8
• MF: C₁₁H₁₂O₂S
• MW: 208.276782035828
• CID: 2144326
• Update Time: 2023-08-04

5-(3,3-Dimethyl-but-1-ynyl)-thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3,3-Dimethyl-but-1-ynyl)-thiophene-2-carboxylic acid
• GYDPJDUIGDYSMM-UHFFFAOYSA-N

• Inchi： 1S/C11H12O2S/c1-11(2,3)7-6-8-4-5-9(14-8)10(12)13/h4-5H,1-3H3,(H,12,13)
• InChI Key： GYDPJDUIGDYSMM-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1C#CC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 289
• Topological Polar Surface Area: 65.5